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Compound of Interest

2-[(2S)-Pyrrolidin-2-
Compound Name:
yllacetamide;hydrochloride

CAS No.: 78664-84-3

Cat. No.: B2868295

Get Quote

Technical Safety Guide: (S)-Prolinamide
Hydrochloride

CAS: 42429-27-6 | Formula: CsH11CIN20 | Role: Chiral Organocatalyst & Intermediate

Chemical Identification & Contextual Usage

(S)-Prolinamide hydrochloride is the hydrochloride salt of L-prolinamide.[1][2] In drug
development, it serves as a critical chiral building block (e.g., in the synthesis of DPP-4
inhibitors like Vildagliptin) and a versatile organocatalyst for asymmetric aldol and Michael
addition reactions.

e Synonyms: L-Prolinamide HCI; (2S)-Pyrrolidine-2-carboxamide hydrochloride.[1][2]

o Purity Criticality: As an organocatalyst, the presence of moisture (due to hygroscopicity) can
drastically alter enantiomeric excess (ee) outcomes. Therefore, safety protocols here double
as quality control measures.
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Hazard Mechanistics: The "Why" Behind the
Warnings

Standard GHS classifications list hazards; this section explains the chemical causality to help

researchers predict risks in novel scenarios.

Core GHS Classifications

Hazard Code Classification Mechanistic Cause

Acidity & Amine Functionality:
Upon contact with skin
moisture, the HCI salt
dissociates, creating a

H315 Skin Irritation (Cat 2) localized acidic environment
(pH < 4). Simultaneously, the
organic amine moiety can
penetrate lipid bilayers,

exacerbating irritation.

Mucosal Sensitivity: The ionic
strength and acidity of the
o hydrochloride salt cause
H319 Eye Irritation (Cat 2A) ) ) ) ]
immediate protein denaturation
and inflammation in sensitive

ocular tissues.

Fine Particulate Inhalation: As
a crystalline powder, it easily
o aerosolizes. Inhalation
H335 STOT-SE (Resp.[3] Irritation) ) o ] )
deposits acidic salt particles in
the alveoli, triggering

bronchospasm.

Risk Mitigation & Handling Protocols

Objective: Prevent personnel exposure while maintaining the anhydrous integrity of the
catalyst.
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Protocol A: Handling Hygroscopic Chiral Salts

o Context: (S)-Prolinamide HCI is hygroscopic. Moisture absorption leads to "caking" and
hydrolysis, potentially introducing trace acid into reaction mixtures that require neutral
conditions.

Step-by-Step Methodology:

e Environmental Control: Do not weigh on an open bench on humid days (>50% RH). Use a
glovebox or a dedicated weighing funnel with a nitrogen blanket if high precision is required.

e PPE Layering:

o Hands: Nitrile gloves (minimum 0.11 mm thickness). Double glove if handling >10g to
prevent sweat permeation affecting the outer glove surface.

o Respiratory: N95 (US) or P2 (EU) particulate respirator is mandatory if working outside a
fume hood.

e Transfer Technique:
o Use anti-static weighing boats to prevent powder scattering (aerosolization source).

o Self-Validating Step: Inspect the stock container before weighing. If the powder contains
hard, translucent lumps, significant moisture uptake has occurred. Action: Re-dry under
vacuum over P20s or discard if high purity is essential.

e Post-Usage Seal: Flush the headspace of the stock container with Argon or Nitrogen before
resealing. Wrap the cap with Parafilm to create a secondary moisture barrier.

Visualization: Safe Handling Workflow

The following diagram outlines the decision logic for safe handling to preserve both safety and
chemical purity.
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Caption: Logic flow for handling hygroscopic (S)-Prolinamide HCI to ensure safety and catalyst
activity.

Emergency Response System

This protocol focuses on "Researcher-First Response"—actions taken immediately in the lab
before medical professionals arrive.

Protocol B: Exposure Response

e Ocular Exposure (High Risk):
o Immediate Flush: Do not wait for help. Move to the eyewash station.

o The 15-Minute Rule: Flush for a full 15 minutes. The acidity of the HCI salt requires time to
neutralize/dilute fully.

o Validation: Check pH of the eye (using pH paper near the tear duct) if feasible/trained,
otherwise seek medical attention immediately.

e Skin Contact:

o Brush, Then Wash: If dry powder lands on skin, gently brush it off before applying water to
avoid creating a concentrated acidic paste on the skin.

o Soap Wash: Wash with non-abrasive soap.
e Spill Cleanup (Solid):

o Dampen: Do not dry sweep (creates dust). Cover spill with a paper towel dampened with
weak sodium bicarbonate solution (neutralizes the acid).

o Collect: Scoop into a chemical waste container.

Visualization: Emergency Decision Tree
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Caption: Immediate decision matrix for exposure incidents involving acidic salt particulates.

Physical & Chemical Data Summary

Data consolidated for quick reference during experimental design.

Property Value | Description Experimental Note
White to off-white crystalline Yellowing indicates oxidation
Appearance _
powder or degradation.
Distinct from free base (MP
Melting Point 178 - 182 °C ~93°C). Use to verify salt
formation.
) High solubility in polar protic
B Soluble in Water, Ethanol, _
Solubility solvents; poor in non-polar

Methanol

organics (Hexane/Ether).

pH (10% aq)

Acidic (~3.0 - 5.0)

Due to hydrolysis of the
hydrochloride salt.

Molecular Wt

150.61 g/mol

Use this value for
stoichiometry, not the free
base MW (114.15).

Toxicological & Ecological Profile
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While specific chronic toxicity data for this specific salt is limited, its profile is derived from the
parent amino acid structure and the hydrochloride moiety.

o Acute Toxicity: Generally considered low acute toxicity (Oral LD50 > 2000 mg/kg estimated
based on Proline analogs), but the acidic nature causes local tissue damage.

e Ecological Impact:
o Biodegradability: Expected to be readily biodegradable (amino acid derivative).

o Aguatic Toxicity: High concentrations may locally lower water pH, affecting aquatic
organisms. Neutralize before disposal.

» Disposal: Dissolve in water, neutralize with sodium carbonate, and dispose of via aqueous
organic waste streams. Do not drain dispose without neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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